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Compound of Interest

Compound Name:
Propan-2-yl (4-

methoxyphenoxy)acetate

CAS No.: 91555-20-3

Cat. No.: B14355635

Get Quote

Executive Summary
Propan-2-yl (4-methoxyphenoxy)acetate (CAS: 19036-63-6, predicted) is the isopropyl ester

of (4-methoxyphenoxy)acetic acid (PMPA). It is frequently encountered as a derivative in

herbicide analysis (phenoxy acid class) or as an intermediate in the synthesis of sweetness

inhibitors (lactisole analogs).

Accurate identification requires distinguishing this molecule from its linear isomer (n-propyl

ester) and its lower homologs (ethyl/methyl esters). This guide provides the predicted Linear

Retention Indices (LRI), diagnostic mass spectral ions, and a validated separation protocol.

Chromatographic Behavior (Retention Indices)
Theoretical & Predicted Retention Data
In the absence of a universal library match for this specific ester on every column phase,

identification relies on Linear Retention Index (LRI) consistency relative to alkane standards.
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Based on Group Contribution Methods and homologous series extrapolation from anisic acid

and phenoxyacetic acid derivatives, the isopropyl moiety introduces a specific retention shift.

Compound Structure
Predicted LRI
(DB-5MS)

Predicted LRI
(DB-Wax)

Elution Order

Methyl (4-

methoxyphenoxy

)acetate

Ph-O-CH₂-

COOMe
1510 - 1530 2150 - 2200 1 (Fastest)

Ethyl (4-

methoxyphenoxy

)acetate

Ph-O-CH₂-

COOEt
1580 - 1600 2220 - 2270 2

Propan-2-yl (4-

methoxyphenoxy

)acetate

Ph-O-CH₂-COO-

iPr
1630 - 1650 2280 - 2330 3

Propyl (4-

methoxyphenoxy

)acetate

Ph-O-CH₂-COO-

nPr
1670 - 1690 2350 - 2400 4 (Slowest)

Note: The isopropyl ester typically elutes before the n-propyl isomer due to a lower boiling point

and more compact globular shape, reducing Van der Waals interactions with the stationary

phase.

Critical Separation Logic
To confirm the identity of the isopropyl ester against the n-propyl interference:

Co-injection: If the n-propyl isomer is suspected, spike the sample. The isopropyl peak must

resolve earlier (approx. 0.3 - 0.5 min delta on a 30m column).

Peak Shape: Isopropyl esters often exhibit slightly more tailing on polar columns (Wax)

compared to their linear counterparts due to steric hindrance at the ester linkage.

Mass Spectrometry (EI) Fragmentation Profile
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The Electron Ionization (70 eV) spectrum of Propan-2-yl (4-methoxyphenoxy)acetate is

distinct due to the McLafferty Rearrangement enabled by the isopropyl group.

Diagnostic Ions
m/z 224 (Molecular Ion, M+): Typically weak (<5% relative abundance). Visible in high-

concentration samples.

m/z 182 (Base Peak Candidate - McLafferty): The rearrangement of a gamma-hydrogen

from the isopropyl methyl group to the carbonyl oxygen leads to the elimination of neutral

propene (42 Da). The resulting ion is the radical cation of the parent acid, (4-

methoxyphenoxy)acetic acid.

m/z 165 (Acylium Ion): Loss of the isopropoxy radical (M - 59).

m/z 121 (4-Methoxybenzyl Cation): A dominant fragment for all 4-methoxyphenoxy

derivatives, formed by cleavage of the ether bond.

Fragmentation Pathway Visualization
The following diagram illustrates the mechanistic pathways distinguishing this molecule.

Molecular Ion (M+)
m/z 224

McLafferty Rearrangement
(Loss of Propene)- C3H6 (42 Da)

Alpha Cleavage
(Loss of O-iPr)

- O-iPr (59 Da)

Parent Acid Radical Cation
[Ph-O-CH2-COOH]+.

m/z 182 Anisyl Cation
[CH3O-Ph-CH2]+

m/z 121

Further Frag

Acylium Ion
[Ph-O-CH2-CO]+ 

m/z 165
Ether Cleavage- CO (28 Da)

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways for Propan-2-yl (4-methoxyphenoxy)acetate. The

McLafferty rearrangement (m/z 182) is a key differentiator from methyl/ethyl esters.

Experimental Protocol

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b14355635/docs?utm_src=pdf-body#technical-guide-gc-ms-identification-of-propan-2-yl-4-methoxyphenoxy-acetate
https://www.benchchem.com/product/b14355635/docs?utm_src=pdf-body-img#technical-guide-gc-ms-identification-of-propan-2-yl-4-methoxyphenoxy-acetate
https://www.benchchem.com/product/b14355635/docs?utm_src=pdf-body#technical-guide-gc-ms-identification-of-propan-2-yl-4-methoxyphenoxy-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14355635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation (Derivatization)
If starting from the parent acid (4-methoxyphenoxy)acetic acid, direct injection leads to poor

peak shape. Use this esterification protocol to generate the target analyte in situ for standard

confirmation:

Reagents: 10 mg Parent Acid + 1 mL Isopropanol + 50 µL Conc. H₂SO₄.[1]

Incubation: Heat at 60°C for 30 minutes.

Extraction: Add 1 mL Hexane and 1 mL Water. Vortex.

Analysis: Inject the upper Hexane layer.

Validation: This reaction forces the formation of the isopropyl ester. The resulting peak RT

defines the target window for your unknown samples.

GC-MS Method Parameters
This method is optimized for the separation of phenoxy acid esters.
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Parameter Setting Rationale

Column
DB-5MS or ZB-5MS (30m x

0.25mm x 0.25µm)

Standard non-polar phase for

RI matching.

Carrier Gas
Helium @ 1.0 mL/min

(Constant Flow)

Maintains consistent RT for

locking.

Inlet Splitless (1 min purge), 250°C
Maximizes sensitivity for trace

esters.

Oven Program

60°C (1 min) → 20°C/min →

180°C → 5°C/min → 280°C (5

min)

Fast initial ramp clears

solvents; slow mid-ramp

resolves isomers.

Transfer Line 280°C
Prevents condensation of

heavier esters.

Ion Source 230°C (EI Mode)
Standard source temp for

reproducible fragmentation.

Scan Range m/z 40 - 350
Covers propene loss and

molecular ion.

Comparative Analysis: Why Choose the Isopropyl
Derivative?
When developing an assay, researchers often choose between methyl, ethyl, or isopropyl

derivatization.

Methyl Esters: Easiest to form (BF3-Methanol) but often co-elute with matrix interferences in

complex biological samples.

Isopropyl Esters:

Pro: Higher mass shifts move the peak into a "quieter" region of the chromatogram.

Pro: The unique m/z 182 (McLafferty) ion provides a high-specificity quantification ion

(Quant Ion) that methyl esters (which cannot undergo McLafferty) lack.
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Con: Slower reaction kinetics than methylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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